4-tert-butyl-N-(3-ethoxyphenyl)benzamide

• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 4-tert-butyl-N-(3-ethoxyphenyl)benzamide
• InChI: InChI=1S/C19H23NO2/c1-5-22-17-8-6-7-16(13-17)20-18(21)14-9-11-15(12-10-14)19(2,3)4/h6-13H,5H2,1-4H3,(H,20,21)
• InChI Key: CWWZSIZUCZLGMR-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)C(C)(C)C

Description

4-tert-butyl-N-(3-ethoxyphenyl)benzamide is a benzamide derivative characterized by a tert-butyl group at the para position of the benzoyl moiety and an ethoxy-substituted phenylamine group at the meta position. This compound belongs to a broader class of benzamides, which are widely studied for their diverse biological and pharmacological properties, including antifungal, anti-inflammatory, and receptor modulation activities .

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Substituents/R-Groups	Biological Activity/Application	Key Findings
4-tert-butyl-N-(3-ethoxyphenyl)benzamide	tert-butyl (C₄), ethoxy (C₃)	Under investigation	N/A (reference compound)
EPPTB	Trifluoromethyl, pyrrolidinyl	TAAR1 antagonist	Selective TAAR1 inhibition
3gg	Chloro (C₄), methoxy (C₃)	Synthetic intermediate	44% yield via Ni-catalyzed synthesis
Compound 1	Quinoline-piperazine	Antifungal (Candida biofilms)	MFC = 8 µg/mL (C. albicans)
16b	3,4,5-Trimethoxyphenyl	Tubulin binding	High affinity (docking score: -9.2)
Compound C7	4-Nitrobenzoyl	Anti-inflammatory	BEC₅₀ = 12 µM (biofilm inhibition)

Key Observations:

Substituent Position and Bioactivity :

• The meta-ethoxy group in the target compound contrasts with para-substituted analogues like 3gg (chloro, methoxy) . Para-substituted derivatives often exhibit enhanced steric effects, while meta-substituents may optimize electronic interactions with targets .
• In anti-inflammatory oxadiazole benzamides, 4-nitro substitution (C7) showed higher activity than ortho- or meta-nitro analogues, emphasizing the role of substituent position .

Heterocyclic Modifications: Quinoline-based benzamides (e.g., Compound 1 ) demonstrate fungicidal activity against Candida biofilms (MFC = 8 µg/mL), likely due to enhanced membrane penetration from the quinoline moiety. The tert-butyl group in the target compound may similarly improve lipophilicity for biofilm penetration.

Enzyme Inhibition: Benzamides with long acyl chains (e.g., 2-tetradecanoylamino derivatives ) showed 72–79% PCAF HAT inhibition, whereas the target compound lacks such chains, suggesting divergent mechanisms.

Key Observations:

• Green Chemistry : Ultrasonic irradiation methods for benzamide synthesis (e.g., 4-(benzyloxy)-N-(3-chloro-2-phenyl-4-oxoazetidin-1-yl)benzamide) reduced reaction times by 50–70% compared to conventional reflux, with yields exceeding 85% .
• Catalytic Efficiency : Nickel-catalyzed methods (e.g., for 3gg ) offer moderate yields (44%) but tolerate diverse electrophiles, whereas HBTU-mediated coupling achieves higher yields (60–75%) .

Key Observations:

• Antifungal Activity: Quinoline-based benzamides (e.g., Compound 1 ) show potent fungicidal activity, suggesting that the target compound’s tert-butyl and ethoxy groups could be optimized for similar applications.
• Tubulin Binding : Derivatives with 3,4,5-trimethoxyphenyl groups (e.g., 16b ) achieve sub-micromolar EC₅₀ values, highlighting the importance of methoxy positioning for microtubule disruption.